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Compound of Interest

Compound Name: Cinnamaldehyde oxime

Cat. No.: B7722432

1. Introduction

Corrosion is a significant challenge across numerous industries, leading to material
degradation and substantial economic losses. The use of chemical inhibitors is a primary
strategy for mitigating corrosion. Cinnamaldehyde (CoHsO), the primary component of
cinnamon bark oil, has emerged as a promising "green" corrosion inhibitor. Its advantages
include being environmentally friendly, biodegradable, readily available, and non-toxic.
Cinnamaldehyde has demonstrated high inhibition efficiency for various metals, particularly
mild steel, in aggressive acidic and saline environments. Its effectiveness is attributed to its
molecular structure, which includes a conjugated 1t-electron system and an aldehyde functional
group that facilitate strong adsorption onto metal surfaces.

2. Mechanism of Action

The primary mechanism by which cinnamaldehyde inhibits corrosion is through the adsorption
of its molecules onto the metal surface, forming a protective barrier film. This film isolates the
metal from the corrosive medium, thereby hindering the electrochemical reactions of corrosion
(both anodic dissolution of the metal and cathodic hydrogen evolution).

Key aspects of the mechanism include:

o Adsorption: The process involves the interaction of the inhibitor's functional groups and 1t-
electrons with the d-orbitals of the metal. Adsorption can be classified as physisorption
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(electrostatic interaction) or chemisorption (charge sharing or transfer), and often follows the
Langmuir adsorption isotherm.

o Mixed-Type Inhibition: Electrochemical studies reveal that cinnamaldehyde functions as a
mixed-type inhibitor. It suppresses both the anodic (metal dissolution) and cathodic
(hydrogen evolution) reaction rates by blocking the active sites on the metal surface.

¢ Protective Film Formation: The adsorbed cinnamaldehyde molecules create a hydrophobic
layer that prevents corrosive species (like H* and CI~ ions) from reaching the metal surface.
Scanning Electron Microscopy (SEM) observations confirm the formation of a smoother,
protected surface in the presence of the inhibitor compared to the pitted surface of an
uninhibited metal.

Diagram: Corrosion Inhibition Mechanism
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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